Cas no 1206984-84-0 (N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide)

• Product Name: N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide
• CAS No: 1206984-84-0
• MF: C₁₉H₁₇N₇OS
• MW: 391.449580907822
• CID: 6444667
• Update Time: 2025-06-11

N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide
• N-[4-[(6-imidazol-1-ylpyrimidin-4-yl)amino]phenyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide

• Inchi： 1S/C19H17N7OS/c1-12-18(28-13(2)23-12)19(27)25-15-5-3-14(4-6-15)24-16-9-17(22-10-21-16)26-8-7-20-11-26/h3-11H,1-2H3,(H,25,27)(H,21,22,24)
• InChI Key： BKCNZWGVPQVAPB-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=CC=C(NC3=CC(N4C=NC=C4)=NC=N3)C=C2)=O)=C(C)N=C1C

Additional information on N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide

Introduction to N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide (CAS No 1206984-84-0)

N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1206984-84-0, represents a novel molecular entity with a complex structural framework that includes multiple heterocyclic rings and functional groups. The presence of both imidazole and pyrimidine moieties in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The structural design of N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide incorporates several key features that are highly relevant to modern pharmacological research. The compound’s core structure consists of a thiazole ring substituted with a carboxamide group at the 5-position, flanked by two methyl groups at the 2- and 4-positions. This arrangement not only contributes to the compound’s stability but also enhances its solubility in various solvents, facilitating its use in both in vitro and in vivo studies.

The phenyl ring at the 4-position of the thiazole core is further functionalized with an amino group that is linked to a pyrimidine ring. This pyrimidine ring itself is connected to another imidazole ring through an amino linkage. Such a multifaceted structural arrangement allows for diverse interactions with biological macromolecules, particularly enzymes and receptors. The combination of these heterocyclic systems makes N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide a versatile scaffold for designing molecules with potential therapeutic applications.

In recent years, there has been growing interest in developing small molecules that can modulate the activity of enzymes and receptors involved in critical biological pathways. The compound’s structure suggests that it may interact with targets such as kinases, transcription factors, and other regulatory proteins. Preliminary computational studies have indicated that the compound exhibits favorable binding affinities to several protein targets, which could make it a valuable tool for studying disease mechanisms and developing new treatments.

The imidazole and pyrimidine rings in N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide are particularly noteworthy due to their known ability to form hydrogen bonds with biological targets. These interactions can be critical for achieving high selectivity and potency in drug design. Additionally, the presence of multiple aromatic rings enhances the compound’s ability to penetrate biological membranes, which is essential for its absorption and distribution within the body.

Recent advancements in medicinal chemistry have emphasized the importance of rational drug design, where compounds are synthesized based on detailed knowledge of their target structures and interactions. N-(4-{6-(1H-imidazol-1-yl)pyrimidin-4-ylamino}phenyl)-2,4-dimethyl-1,3-thiazole-5-carboxamide exemplifies this approach by incorporating structural elements that are known to be pharmacologically relevant. Its synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity.

The pharmaceutical industry has increasingly turned towards innovative molecular entities like N-(4-{6-(1H-imidazol-1-yloxy)pyrimidinr}-yloxy)phenyl)-2,-dimethyl-l,-3-thiazole-S-carboxamide as part of their drug discovery pipelines. These compounds often exhibit unique properties that make them suitable for treating a wide range of diseases. For instance, their ability to modulate enzyme activity has been explored in the context of cancer therapy, inflammation, and infectious diseases. The compound’s structural complexity also allows for derivatization into analogs with enhanced pharmacological properties.

In vitro studies have begun to shed light on the potential biological activities of N-(4-{6-(lH-imidazol-l-yloxy)pyrimidinr}-yloxy)phenyl)-2,-dimethyl-l,-3-thiazole-S-carboxamide. Initial assays have shown that it can inhibit the activity of certain kinases and interfere with signaling pathways involved in cell proliferation and survival. These findings are particularly exciting given the central role that kinases play in many diseases. Further research is needed to fully elucidate its mechanism of action and identify any potential side effects or off-target interactions.

The development of new drugs is often a lengthy and costly process, but advances in computational chemistry have made it possible to accelerate this process by predicting how different compounds will behave before they are synthesized. N-(4-{6-(lH-imidazol-l-yloxy)pyrimidine}-yloxy)phenyl)-2,-dimethyl-l,-3-thiazole-S-carboxamide has been subjected to various computational analyses to predict its binding modes to potential targets. These simulations have provided valuable insights into how the compound might interact with biological molecules at an atomic level.

The future prospects for N-(4-{6-(lH-imidazol-l-yloxy)pyrimidine}-yloxy)phenyl)-2,-dimethyl-l,-3-thiazole-S-carboxamide are bright given its promising preclinical data and innovative structure. As more research is conducted into its properties and potential applications, it could emerge as a lead compound for new therapies targeting various diseases. The compound’s unique combination of structural features makes it an attractive candidate for further development by pharmaceutical companies looking to expand their pipelines with novel molecular entities.